Cas no 90110-32-0 (1-(5-Chloro-2,4-dihydroxy-phenyl)-ethanone)

• Product name: 1-(5-Chloro-2,4-dihydroxy-phenyl)-ethanone
• CAS No: 90110-32-0
• MF: C₈H₇ClO₃
• MW: 186.592381715775
• MDL: MFCD03412057
• CID: 844521
• PubChem ID: 17245119

1-(5-Chloro-2,4-dihydroxy-phenyl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-Chloro-2,4-dihydroxyphenyl)ethanone
• 5'-CHLORO-2',4'-DIHYDROXYACETOPHENONE
• Ethanone, 1-(5-chloro-2,4-dihydroxyphenyl)-
• 1-(5-chloro-2,4-dihydroxy-phenyl)ethanone
• AT18320
• AKOS000296238
• MFCD03412057
• 1-(5-CHLORO-2,4-DIHYDROXYPHENYL)-ETHANONE
• MB02763
• A1-06975
• 1-(5-CHLORO-2,4-DIHYDROXYPHENYL)ETHAN-1-ONE
• 1-(5-chloro-2,4-dihydroxy-phenyl)-ethanone
• 5'-Chloro-2',4'-dihydroxyacetophenone, AldrichCPR
• CVJQCEUAIVQCDK-UHFFFAOYSA-N
• A860902
• DTXSID40589460
• 90110-32-0
• 1-(5-chloro-2,4-dihydroxy-phenyl) ethanone
• CS-0144568
• SCHEMBL1578295
• DB-121042
• 1-(5-Chloro-2,4-dihydroxy-phenyl)-ethanone

• MDL： MFCD03412057
• Inchi： InChI=1S/C8H7ClO3/c1-4(10)5-2-6(9)8(12)3-7(5)11/h2-3,11-12H,1H3
• InChI Key： CVJQCEUAIVQCDK-UHFFFAOYSA-N
• SMILES： CC(=O)C1=CC(=C(C=C1O)O)Cl

Computed Properties

• Exact Mass: 186.0083718g/mol
• Monoisotopic Mass: 186.0083718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Melting Point: 175-177°C

1-(5-Chloro-2,4-dihydroxy-phenyl)-ethanone Security Information

• Hazard Category Code： 36/37/38-43-36-22
• Safety Instruction： 26-36/37/39-36/37
• Hazardous Material Identification：

Additional information on 1-(5-Chloro-2,4-dihydroxy-phenyl)-ethanone

Introduction to 1-(5-Chloro-2,4-dihydroxy-phenyl)-ethanone (CAS No. 90110-32-0)

1-(5-Chloro-2,4-dihydroxy-phenyl)-ethanone, also known by its CAS number 90110-32-0, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a chlorinated phenyl ring and a ketone group. The presence of these functional groups imparts specific chemical and biological properties that make it an interesting subject for various scientific investigations.

The molecular formula of 1-(5-Chloro-2,4-dihydroxy-phenyl)-ethanone is C₉H₈O₃Cl, and its molecular weight is approximately 187.59 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility properties facilitate its use in various chemical reactions and biological assays.

In recent years, 1-(5-Chloro-2,4-dihydroxy-phenyl)-ethanone has gained attention due to its potential applications in the development of new pharmaceuticals. One of the key areas of research has been its anti-inflammatory and antioxidant properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in cellular models. These findings suggest that 1-(5-Chloro-2,4-dihydroxy-phenyl)-ethanone may have therapeutic potential in the treatment of inflammatory diseases and conditions associated with oxidative stress.

Beyond its anti-inflammatory and antioxidant activities, 1-(5-Chloro-2,4-dihydroxy-phenyl)-ethanone has also been investigated for its potential as a lead compound in drug discovery. Researchers have explored its ability to modulate various biological pathways, including those involved in cancer cell proliferation and apoptosis. Preliminary studies have indicated that this compound can induce cell cycle arrest and promote apoptosis in certain cancer cell lines, making it a promising candidate for further development as an anticancer agent.

The synthesis of 1-(5-Chloro-2,4-dihydroxy-phenyl)-ethanone can be achieved through several methods, including the reaction of 5-chloro-2,4-dihydroxybenzaldehyde with an appropriate ketone or aldehyde under specific conditions. The choice of synthetic route depends on factors such as yield, purity, and scalability. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods that minimize waste and reduce the use of hazardous reagents.

In addition to its pharmaceutical applications, 1-(5-Chloro-2,4-dihydroxy-phenyl)-ethanone has also found use in other areas of research. For example, it has been employed as a building block in the synthesis of more complex organic molecules with diverse biological activities. The versatility of this compound makes it a valuable tool for chemists and biologists working on the development of new materials and therapeutic agents.

The safety profile of 1-(5-Chloro-2,4-dihydroxy-phenyl)-ethanone is an important consideration for both researchers and regulatory bodies. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices are essential to ensure the safety of laboratory personnel. It is recommended to handle this compound using appropriate personal protective equipment (PPE) and to store it in a cool, dry place away from incompatible materials.

In conclusion, 1-(5-Chloro-2,4-dihydroxy-phenyl)-ethanone (CAS No. 90110-32-0) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of organic chemistry and pharmaceutical science.